Cas no 2227778-78-9 ((2S)-1-amino-4-methoxybutan-2-ol)

• Product Name: (2S)-1-amino-4-methoxybutan-2-ol
• CAS No: 2227778-78-9
• MF: C₅H₁₃NO₂
• MW: 119.162221670151
• CID: 6073798
• PubChem ID: 88590026
• Update Time: 2025-06-12

(2S)-1-amino-4-methoxybutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-amino-4-methoxybutan-2-ol
• SCHEMBL10304894
• 2227778-78-9
• EN300-1822998

• Inchi： 1S/C5H13NO2/c1-8-3-2-5(7)4-6/h5,7H,2-4,6H2,1H3/t5-/m0/s1
• InChI Key： ATENZYXJBIZWHY-YFKPBYRVSA-N
• SMILES： O[C@H](CN)CCOC

Computed Properties

• Exact Mass: 119.094628657g/mol
• Monoisotopic Mass: 119.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 49.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on (2S)-1-amino-4-methoxybutan-2-ol

Chemical Profile of (2S)-1-amino-4-methoxybutan-2-ol (CAS No. 2227778-78-9)

(2S)-1-amino-4-methoxybutan-2-ol, identified by its CAS number 2227778-78-9, is a chiral organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a secondary amine and a methoxy functional group, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The stereochemistry of (2S)-1-amino-4-methoxybutan-2-ol is particularly noteworthy, as the (S)-configuration at the chiral center can profoundly influence its biological activity. In recent years, there has been a growing interest in the development of enantiomerically pure compounds due to their improved pharmacological profiles and reduced side effects. The synthesis and characterization of such compounds require sophisticated methodologies, including asymmetric catalysis and chiral resolution techniques.

Recent advancements in synthetic chemistry have enabled the efficient preparation of (2S)-1-amino-4-methoxybutan-2-ol using transition metal-catalyzed reactions and biocatalytic approaches. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the butan-2-ol backbone, while enzymatic resolutions have been utilized to achieve high enantiomeric purity. These innovations not only enhance the scalability of production but also contribute to greener chemical processes by minimizing waste and reducing energy consumption.

The pharmacological potential of (2S)-1-amino-4-methoxybutan-2-ol has been explored in several preclinical studies. Its structural motif is reminiscent of known bioactive compounds, suggesting possible applications in the treatment of neurological disorders, cardiovascular diseases, and inflammatory conditions. For instance, derivatives of this compound have shown promise in modulating neurotransmitter systems, particularly serotonin and dopamine pathways, which are implicated in mood regulation and cognitive function.

One of the most exciting areas of research involves the use of (2S)-1-amino-4-methoxybutan-2-ol as a building block for peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The methoxy group in (2S)-1-amino-4-methoxybutan-2-ol provides a handle for further functionalization, allowing chemists to design complex molecular architectures with tailored properties.

In addition to its pharmaceutical applications, (2S)-1-amino-4-methoxybutan-2-ol has found utility in materials science. Its ability to form stable hydrogen bonds makes it a suitable candidate for developing novel polymers and coatings with enhanced mechanical strength and thermal stability. Recent studies have demonstrated its incorporation into supramolecular assemblies, where its chiral nature contributes to the formation of ordered structures with potential applications in nanotechnology.

The analytical characterization of (2S)-1-amino-4-methoxybutan-2-ol relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure, purity, and conformational dynamics. High-resolution NMR spectroscopy has been particularly instrumental in confirming the stereochemistry of the (S)-enantiomer and studying its interactions with other molecules.

The synthesis of derivatives of (2S)-1-amino-4-methoxybutan-2-ol has opened up new avenues for drug discovery. By modifying its functional groups or incorporating it into larger molecular frameworks, researchers can explore novel pharmacophores with enhanced potency and selectivity. Computational modeling techniques, such as molecular dynamics simulations and quantum mechanical calculations, are increasingly being used to predict the behavior of these derivatives before they are synthesized experimentally.

The industrial production of (2S)-1-amino-4-methoxybutan-2-ol requires stringent quality control measures to ensure consistency and purity. Process optimization strategies have been developed to maximize yield while minimizing impurities. Continuous flow chemistry has emerged as a promising approach for large-scale synthesis, offering benefits such as improved safety, reduced reaction times, and increased reproducibility.

The environmental impact of synthesizing and using (2S)-1-amino-4-methoxybutan-2-ol is another important consideration. Green chemistry principles are being applied to develop more sustainable synthetic routes that reduce hazardous waste and energy consumption. For example, solvent-free reactions and biocatalytic transformations have been explored as alternatives to traditional methods.

In conclusion, (2S)-1-amino-octylamine is a versatile compound with significant potential in pharmaceuticals、biomedicine、and materials science。 Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules，while its stereochemistry offers opportunities for developing enantiomerically pure drugs with improved therapeutic profiles。 As research continues，we can expect further discoveries that will expand its applications and solidify its importance in modern chemistry。